Cas no 55097-56-8 (N-benzyl-1-(4-bromophenyl)methanamine hydrochloride)

• Product Name: N-benzyl-1-(4-bromophenyl)methanamine hydrochloride
• CAS No: 55097-56-8
• MDL: MFCD07112376
• CID: 4654922
• Update Time: 2025-05-21

N-benzyl-1-(4-bromophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(4-bromophenyl)methanamine hydrochloride

• MDL： MFCD07112376
• Inchi： InChI=1S/C14H14BrN.ClH/c15-14-8-6-13(7-9-14)11-16-10-12-4-2-1-3-5-12;/h1-9,16H,10-11H2;1H
• InChI Key： NCVUKNRUACJGRY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNCC2=CC=C(C=C2)Br.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on N-benzyl-1-(4-bromophenyl)methanamine hydrochloride

N-Benzyl-1-(4-Bromophenyl)Methanamine Hydrochloride (CAS 55097-56-8): A Comprehensive Overview

N-Benzyl-1-(4-bromophenyl)methanamine hydrochloride (CAS 55097-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzylamine derivative features a bromophenyl group, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a benzylamine moiety with a 4-bromophenyl substituent, followed by hydrochloride salt formation for enhanced stability.

The compound's unique properties stem from its dual functional groups: the amine group provides nucleophilic character, while the bromine atom on the phenyl ring offers potential for further functionalization through cross-coupling reactions. This makes N-benzyl-1-(4-bromophenyl)methanamine HCl particularly useful in palladium-catalyzed reactions, a topic frequently searched by synthetic chemists in 2024.

Recent literature highlights its application in developing pharmaceutical intermediates, especially in the synthesis of compounds targeting neurological pathways. Researchers are particularly interested in how the bromophenyl-benzylamine structure might influence biological activity, as evidenced by growing searches for "CNS-active amine derivatives" and "halogenated pharmaceutical building blocks".

From a physicochemical perspective, 55097-56-8 typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents. Its hydrochloride salt form improves handling characteristics compared to the free base, addressing common formulation challenges that researchers frequently inquire about in online forums.

The synthetic utility of N-benzyl-1-(4-bromophenyl)methanamine hydrochloride extends to materials science applications, where its aromatic and halogenated components contribute to the development of specialty polymers. This aligns with current industry trends toward high-performance materials, a consistently trending topic in chemical innovation discussions.

Quality control of CAS 55097-56-8 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The pharmaceutical industry's increasing demand for high-purity intermediates has made proper characterization protocols a hot topic, as reflected in frequent searches for "amine derivative analysis methods".

Storage recommendations for this compound emphasize protection from moisture and light, with optimal conditions between 2-8°C in airtight containers. These handling precautions address common questions from laboratory professionals about amine salt stability, a practical concern frequently raised in chemical handling forums.

The market for benzylamine derivatives like 55097-56-8 has shown steady growth, particularly in regions with strong pharmaceutical R&D sectors. Industry analysts note increasing interest in brominated building blocks, correlating with patent activity in therapeutic areas requiring halogenated compounds.

Environmental and safety considerations for N-benzyl-1-(4-bromophenyl)methanamine HCl follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are recommended—a subject of numerous workplace safety queries in chemical databases.

Future research directions for this compound may explore its potential in catalysis and material science applications, building on current interests in sustainable chemistry. The presence of both aromatic bromine and tertiary amine functionalities offers multiple avenues for molecular design, a concept frequently discussed in recent synthetic methodology publications.

For researchers working with CAS 55097-56-8, recent methodological advances in amine protection strategies and bromine functionalization techniques may prove particularly relevant. These topics consistently rank among top searches in synthetic organic chemistry platforms, reflecting the compound's ongoing relevance in modern chemical research.